Cas no 2169611-04-3 (2-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one)

• Product Name: 2-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one
• CAS No: 2169611-04-3
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 5985077
• PubChem ID: 165530590
• Update Time: 2025-06-10

2-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one
• 2-methoxy-1-[4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl]ethan-1-one
• 2169611-04-3
• EN300-1269242

• Inchi： 1S/C10H13NO4S/c1-10(14-3-4-15-10)8-6-16-9(11-8)7(12)5-13-2/h6H,3-5H2,1-2H3
• InChI Key： RAVHDCAIMDCDSL-UHFFFAOYSA-N
• SMILES： S1C(C(COC)=O)=NC(=C1)C1(C)OCCO1

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.9Ų

Additional information on 2-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one

Research Brief on 2-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one (CAS: 2169611-04-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of thiazole derivatives, particularly 2-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one (CAS: 2169611-04-3). This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of both thiazole and dioxolane moieties in its structure suggests a promising scaffold for the design of novel bioactive molecules.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways and biological activities of this compound. The research team employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound's stability under physiological conditions was also assessed, revealing favorable pharmacokinetic properties. These findings underscore its potential as a lead compound for further optimization.

In another study, researchers explored the mechanistic insights of 2-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one in modulating specific enzymatic pathways. The compound exhibited inhibitory activity against key enzymes involved in inflammatory responses, suggesting its utility in developing anti-inflammatory agents. Molecular docking studies further elucidated its binding interactions with target proteins, providing a structural basis for its bioactivity.

Industry reports have also highlighted the scalability of synthesizing this compound, with several pharmaceutical companies expressing interest in its commercial production. The compound's versatility in forming derivatives with enhanced biological activities makes it a valuable asset in the drug development pipeline. However, challenges such as optimizing synthetic routes and ensuring regulatory compliance remain areas of active research.

In conclusion, 2-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one (CAS: 2169611-04-3) represents a promising candidate in the realm of medicinal chemistry. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a key player in the development of next-generation therapeutics. Future studies should focus on expanding its applications and addressing any limitations in its clinical translation.